Cas no 127589-93-9 (tert-butyl 4-formyl-2,2-dimethyl-oxazolidine-3-carboxylate)

Tert-butyl 4-formyl-2,2-dimethyl-oxazolidine-3-carboxylate is a versatile chiral building block used in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its key advantages include a stable oxazolidine scaffold, which provides stereochemical control, and the presence of both formyl and tert-butoxycarbonyl (Boc) protecting groups, enabling selective functionalization. The compound’s rigid structure enhances diastereoselectivity in reactions, making it valuable for asymmetric synthesis. Additionally, the Boc group offers convenient deprotection under mild acidic conditions, facilitating downstream modifications. This reagent is particularly useful in peptidomimetics and bioactive molecule synthesis, where precise chirality and functional group compatibility are critical. Its stability and reactivity profile make it a reliable intermediate in complex synthetic routes.
tert-butyl 4-formyl-2,2-dimethyl-oxazolidine-3-carboxylate structure
127589-93-9 structure
Product Name:tert-butyl 4-formyl-2,2-dimethyl-oxazolidine-3-carboxylate
CAS No:127589-93-9
MF:C11H19NO4
MW:229.27286362648
MDL:MFCD04221008
CID:136213
PubChem ID:3644090
Update Time:2025-06-24

tert-butyl 4-formyl-2,2-dimethyl-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate
    • 1,1-DIMETHYLETHYL-(R,S)-4-FORMYL-2,2-DIMETHYL-3-OXAZOLIDINECARBOXYLATE
    • 1,1-Dimethylethyl 4-formyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
    • 3-Oxazolidinecarboxylicacid, 4-formyl-2,2-dimethyl-, 1,1-dimethylethyl ester
    • 4-Formyl-2,2-dimethyl-3-oxazolidinecarboxylic Acid 1,1-Dimethylethyl Ester
    • (SR)-4-formyl-2,2-dimethyloxazolidine-3-carboxylic acid tert-butyl ester
    • 1,1-dimethylethyl 4-formyl-2,2-dimethyl-3-oxazolidinecarboxylate
    • 4-formyl-2,2-dimethyl-oxazolidine-3-carboxylic acid tert-butyl ester
    • AC1MUOFY
    • ACMC-20981h
    • ACMC-20agn0
    • CTK8C4480
    • Garner aldehyde
    • Garner's aldehyde
    • Garner's aldehyde [MI]
    • racemic Garner aldehyde
    • SBB059540
    • UNII-B6JGL2TOFZ
    • 3-N-Boc-4-Formyl-2,2-dimethyl-oxazolidine
    • tert-butyl 4-formyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
    • tert-butyl 4-formyl-2,2-dimethyl-oxazolidine-3-carboxylate
    • CS-D0860
    • 3-Oxazolidinecarboxylic acid, 4-formyl-2,2-dimethyl-, 1,1-dimethylethyl ester
    • A927497
    • 1,1-dimethylethyl 4-formyl-2,2-dimethyl-oxazolidine-3-carboxylate
    • AS-48418
    • B6JGL2TOFZ
    • EN300-135814
    • SCHEMBL222671
    • F30853
    • tert-Butyl (S)-(-)-4-formyl-2,2-Dimethyl-3-oxazolidinecarboxylate;tert-Butyl (S)-(-)-4-formyl-2,2-Dimethyl-3-oxazolidinecarboxylate
    • tert-Butyl4-formyl-2,2-dimethyloxazolidine-3-carboxylate
    • 3-Boc-2,2-dimethyloxazolidine-4-carbaldehyde
    • Q27274439
    • PB43976
    • MFCD04221008
    • FT-0648800
    • AKOS015911939
    • 3-Oxazolidinecarboxylicacid,4-formyl-2,2-dimethyl-,1,1-dimethylethyl ester
    • DTXSID80394595
    • SB32614
    • (R)-N-Boc-2,2-dimethyloxazolidine-4-carbaldehyde
    • PNJXYVJNOCLJLJ-UHFFFAOYSA-N
    • tert-butyl(R)-(+)-4-formyl-2,2-dimethyl-3-oxazolidinecarboxylate
    • FT-0601920
    • 3-Boc-2,2-dimethyloxazolidine-4-carboxaldehyde, (+/-)-
    • 127589-93-9
    • SY153627
    • (+/-)-3-boc-2,2-dimethyloxazolidine-4-carboxaldehyde
    • SY008971
    • BCP23767
    • FT-0649583
    • PB39398
    • 4-Formyl-2,2-dimethyloxazolidine-3-carboxylic acid tert-butyl ester
    • 4,4-Piperidinediol, hydrochloride (1:1)
    • SY025867
    • 1,1-dimethylethyl-(R,S)-4-formyl-2,2-dimethyl-3-oxazolidinecarboxylate, 95 %
    • (S)-N-Boc-2,2-dimethyloxazolindine-4-carboxaldehyde
    • DA-13010
    • DB-080331
    • (R)-(+)-3-Boc-2,2-dimethyloxazolidine-5-carboxaldehyde
    • STL556242
    • BBL102440
    • MDL: MFCD04221008
    • Inchi: 1S/C11H19NO4/c1-10(2,3)16-9(14)12-8(6-13)7-15-11(12,4)5/h6,8H,7H2,1-5H3
    • InChI Key: PNJXYVJNOCLJLJ-UHFFFAOYSA-N
    • SMILES: O1CC(C=O)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

  • Exact Mass: 229.13147
  • Monoisotopic Mass: 229.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 302.7±42.0 °C at 760 mmHg
  • Flash Point: 136.9±27.9 °C
  • PSA: 55.84
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 4-formyl-2,2-dimethyl-oxazolidine-3-carboxylate Security Information

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